6-Amino-1-(4-fluoro-phenyl)-3-methyl-1H-pyrimidine-2,4-dione
Cat. No. B103394
M. Wt: 235.21 g/mol
InChI Key: MPOJPFRJZMBDEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05661153
Procedure details
N-Methyl-N'-(4-fluorophenyl)urea was prepared preliminarily from 4-fluorophenyl isocyanate and methylamine by the same procedure as in Reference Example 1. The urea compound as the starting material was reacted with cyanoacetic acid to form a uracil ring. Using sodium nitrite a nitroso group was introduced into the 5-position of the uracil ring in the obtained 6-amino-3-methyl-1-(4-fluorophenyl)uracil and then reduced with hydrogen gas to prepare 5,6-diamino-1-(4-fluorophenyl)-3-methyluracil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
5,6-diamino-1-(4-fluorophenyl)-3-methyluracil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
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REACTION_CXSMILES
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FC1C=CC(N=C=O)=CC=1.CN.NC(N)=O.C(CC(O)=O)#N.N([O-])=O.[Na+].NC1[N:33]([C:34]2[CH:39]=[CH:38][C:37]([F:40])=[CH:36][CH:35]=2)[C:32](=[O:41])[N:31](C)[C:30](=O)C=1.[H][H].NC1C(=O)N(C)C(=O)N(C2C=CC(F)=CC=2)C=1N>>[CH3:30][NH:31][C:32]([NH:33][C:34]1[CH:39]=[CH:38][C:37]([F:40])=[CH:36][CH:35]=1)=[O:41] |f:4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)N=C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC(=O)N
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)CC(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC(N(C(N1C1=CC=C(C=C1)F)=O)C)=O
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Step Five
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Name
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5,6-diamino-1-(4-fluorophenyl)-3-methyluracil
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1C(N(C(N(C1N)C1=CC=C(C=C1)F)=O)C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to form a uracil ring
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNC(=O)NC1=CC=C(C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
